Cas no 63676-40-4 (3,6-Diisothiocyanatoacridine)

• Product name: 3,6-Diisothiocyanatoacridine
• CAS No: 63676-40-4
• MF: C₁₅H₇N₃S₂
• MW: 293.366179704666
• CID: 2791357
• PubChem ID: 71372274

3,6-Diisothiocyanatoacridine Chemical and Physical Properties

Names and Identifiers

• DTXCID00745904
• DTXSID00795161
• 63676-40-4
• 3,6-DIISOTHIOCYANATOACRIDINE
• 3,6-Diisothiocyanatoacridine

• Inchi： InChI=1S/C15H7N3S2/c19-8-16-12-3-1-10-5-11-2-4-13(17-9-20)7-15(11)18-14(10)6-12/h1-7H
• InChI Key： MJELTIGOLUOZRA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 293.00813958Da
• Monoisotopic Mass: 293.00813958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 102Ų